Cas no 121845-47-4 (Pyrido[3,4-e]-1,2,4-triazine,3-(1,1-dimethylethyl)-)

• Product Name: Pyrido[3,4-e]-1,2,4-triazine,3-(1,1-dimethylethyl)-
• CAS No: 121845-47-4
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 211349
• PubChem ID: 516594
• Update Time: 2025-04-19

Pyrido[3,4-e]-1,2,4-triazine,3-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-e]-1,2,4-triazine,3-(1,1-dimethylethyl)-
• 3-TERT-BUTYLPYRIDO[3,4-E][1,2,4]TRIAZINE
• 3-Tert-Butyl-pyrido(3,4-e)(1,2,4)triazine
• 3-Tert-Butyl-pyrido[3,4-e][1,2,4]triazine
• AC1LAMXY
• ACMC-1C9HR
• CHEMBL309448
• CTK4B2774
• DTXSID60153384
• 121845-47-4
• AKOS006284020
• 3-(tert-Butyl)pyrido[3,4-e][1,2,4]triazine

• Inchi： 1S/C10H12N4/c1-10(2,3)9-12-8-6-11-5-4-7(8)13-14-9/h4-6H,1-3H3
• InChI Key： ISNIXAJRVMVQES-UHFFFAOYSA-N
• SMILES： N1C2C=NC=CC=2N=NC=1C(C)(C)C

Computed Properties

• Exact Mass: 188.10600
• Monoisotopic Mass: 188.106196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6
• XLogP3: 1.3

Experimental Properties

• Density: 1.153
• Boiling Point: 343.7°Cat760mmHg
• Flash Point: 156.4°C
• Refractive Index: 1.587
• PSA: 51.56000
• LogP: 1.71730